(3R)-4-{[(tert-butoxy)carbonyl]amino}-3-methylbutanoic acid

• CAS RN: 259857-57-3
• Molecular Formula: C10H19NO4
• Molecular Weight: 217.3

Description

“(3R)-4-{[(tert-butoxy)carbonyl]amino}-3-methylbutanoic acid” is a type of tert-butyloxycarbonyl-protected amino acid. These are used in organic synthesis due to their multiple reactive groups. They are derived from commercially available tert-butyloxycarbonyl-protected amino acids (Boc-AAILs).

Synthesis Analysis

The synthesis of these compounds involves the use of amino acid ionic liquids (AAILs) for organic synthesis. A series of room-temperature ionic liquids are prepared from commercially available tert-butyloxycarbonyl-protected amino acids (Boc-AAILs). These protected AAILs are then used as the starting materials in dipeptide synthesis with commonly used coupling reagents.

Chemical Reactions Analysis

In the context of dipeptide synthesis, the distinctive coupling reagent N, N ′-diethylene- N ′′-2-chloroethyl thiophosphoramide was found to enhance amide formation in the Boc-AAILs without the addition of base. This gives the dipeptides in satisfactory yields in 15 minutes.

Scientific Research Applications

Renin Inhibitors and Peptide Design

A study by Thaisrivongs et al. (1987) details the synthesis of a structurally related compound, useful as an intermediate for preparing renin inhibitory peptides. These peptides are potent inhibitors of human plasma renin and are significant in the study of hypertension and cardiovascular diseases (Thaisrivongs et al., 1987).

Phosphatase-Stable Phosphothreonine Mimetics

Liu et al. (2009) synthesized a compound akin to (3R)-4-{[(tert-butoxy)carbonyl]amino}-3-methylbutanoic acid, used in the synthesis of polo-like kinase 1 (Plk1) polo box domain-binding peptides. This highlights its application in developing treatments targeting cell division and cancer (Liu et al., 2009).

Synthesis of Peroxides

Vostres et al. (2013) investigated the alkylation of tert-butyl hydroperoxide, leading to compounds like 3-tert-butylperoxy-3-methylbutanoic acid. These are relevant in the study of organic synthesis and chemical reactions (Vostres et al., 2013).

Chiral Compound Synthesis

Noda and Seebach (1987) utilized a compound derived from (R)-3-hydroxybutanoic acid, similar in structure to the one , for chain elongations in chiral compounds. This is significant in the development of pharmaceuticals and enantiomerically pure substances (Noda & Seebach, 1987).

Enzymatic Synthesis of Amino Acids

Andruszkiewicz et al. (1990) conducted research on the enzymatic synthesis of amino acids closely related to (3R)-4-{[(tert-butoxy)carbonyl]amino}-3-methylbutanoic acid. This research contributes to understanding the enzymatic processes and synthesis of amino acids (Andruszkiewicz et al., 1990).

Mechanism of Action

Target of Action

It is known that tert-butoxycarbonyl (boc) derivatives are often used in the protection of amines, particularly in peptide synthesis

Mode of Action

The compound is likely to act as a protecting group for amines, particularly in peptide synthesis . The Boc group is known to protect amines from reacting with other groups during chemical reactions . The Boc group can be removed under acidic conditions, allowing the amine to participate in subsequent reactions .

Action Environment

The action of “(3R)-4-{[(tert-butoxy)carbonyl]amino}-3-methylbutanoic acid” can be influenced by various environmental factors. For instance, the removal of the Boc group requires acidic conditions . Therefore, the compound’s action, efficacy, and stability may vary depending on the pH of its environment. Other factors, such as temperature and the presence of other chemicals, could also affect its action.

Future Directions

The future directions of research could involve exploring more applications of these compounds in organic synthesis, particularly in the synthesis of dipeptides. Additionally, more research could be done to fully understand the properties and potential uses of these compounds.